Cas no 918548-50-2 (Pentanoic acid, 5-[(1-formyl-4,5,7-trimethoxy-2-naphthalenyl)oxy]-)
918548-50-2 structure
Product Name:Pentanoic acid, 5-[(1-formyl-4,5,7-trimethoxy-2-naphthalenyl)oxy]-
CAS No:918548-50-2
MF:C19H22O7
MW:362.373786449432
CID:772938
PubChem ID:71426747
Update Time:2025-04-19
Pentanoic acid, 5-[(1-formyl-4,5,7-trimethoxy-2-naphthalenyl)oxy]- Chemical and Physical Properties
Names and Identifiers
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- Pentanoic acid, 5-[(1-formyl-4,5,7-trimethoxy-2-naphthalenyl)oxy]-
- 5-(1-formyl-4,5,7-trimethoxynaphthalen-2-yl)oxypentanoic acid
- 5-[(1-FORMYL-4,5,7-TRIMETHOXYNAPHTHALEN-2-YL)OXY]PENTANOIC ACID
- 918548-50-2
- DTXSID60845499
-
- Inchi: 1S/C19H22O7/c1-23-12-8-13-14(11-20)15(26-7-5-4-6-18(21)22)10-17(25-3)19(13)16(9-12)24-2/h8-11H,4-7H2,1-3H3,(H,21,22)
- InChI Key: YUACFLNKZAZHNB-UHFFFAOYSA-N
- SMILES: O(CCCCC(=O)O)C1=CC(=C2C(=CC(=CC2=C1C=O)OC)OC)OC
Computed Properties
- Exact Mass: 362.13655304g/mol
- Monoisotopic Mass: 362.13655304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 10
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 91.3Ų
Pentanoic acid, 5-[(1-formyl-4,5,7-trimethoxy-2-naphthalenyl)oxy]- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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